2-Chloro-1-[5-(5-methylfuran-2-yl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone

• IUPAC Name: 2-chloro-1-[5-(5-methylfuran-2-yl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C14H13ClN2O2S/c1-9-4-5-12(19-9)10-7-11(13-3-2-6-20-13)17(16-10)14(18)8-15/h2-6,11H,7-8H2,1H3
• InChI Key: ISRQYFYSTSQAMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=NN(C(C2)C3=CC=CS3)C(=O)CCl
• Molecular Formula: C14H13ClN2O2S
• Molecular Weight: 308.8 g/mol

Description

2-Chloro-1-[5-(5-methylfuran-2-yl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone is a useful research compound. Its molecular formula is C14H13ClN2O2S and its molecular weight is 308.78. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Several studies have synthesized and evaluated the antimicrobial and antifungal properties of compounds related to the specified chemical structure. For instance, Abdel‐Aziz, Mekawey, and Dawood (2009) explored the synthesis of novel 2-substituted-3-methylbenzofuran derivatives and assessed their antimicrobial activity against various fungal and bacterial species, finding some compounds to exhibit significant antimicrobial activity (Abdel‐Aziz, Mekawey, & Dawood, 2009).

Antiviral and Anticandidal Activities

Other research has focused on the synthesis of novel heterocyclic compounds with potential antiviral and anticandidal activities. For example, Kamila, Mendoza, and Biehl (2012) reported on the synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines, exploring their potential applications in treating viral infections through a microwave-assisted Hantzsch thiazole synthesis (Kamila, Mendoza, & Biehl, 2012).

Anti-inflammatory and Antitumor Activities

Compounds with benzofuran, thiophene, and pyrazole moieties have also been explored for their anti-inflammatory and antitumor potential. Gomha, Edrees, and Altalbawy (2016) synthesized a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety and evaluated them as potent anti-tumor agents against hepatocellular carcinoma (HepG2) cell lines, demonstrating promising activities for certain compounds (Gomha, Edrees, & Altalbawy, 2016).

Molecular Docking and Structural Analysis

Research also includes molecular docking studies and structural analyses to understand the interaction of these compounds with biological targets. For example, ShanaParveen et al. (2016) conducted a molecular docking study on a dihydro-pyrazol-1-yl-ethanone derivative, evaluating its potential inhibitory activity against kinesin spindle protein (KSP) through vibrational and structural observations (ShanaParveen et al., 2016).